Cas no 1825676-80-9 (4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile)

• Product Name: 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile
• CAS No: 1825676-80-9
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 6349342
• PubChem ID: 121536103
• Update Time: 2025-05-20

4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z1982324339
• EN300-26680058
• 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile
• 1825676-80-9

• Inchi： 1S/C13H18F2N2O3/c14-13(15,12(19)4-2-1-3-5-12)11(18)17-6-7-20-9-10(17)8-16/h10,19H,1-7,9H2
• InChI Key： ZWGSSRRDMGBAQT-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOCC1C#N)=O)(C1(CCCCC1)O)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6Ų

Additional information on 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile

Comprehensive Overview of 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile (CAS No: 1825676-80-9)

4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile (CAS No: 1825676-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a difluoroacetyl moiety, a hydroxycyclohexyl group, and a morpholine-3-carbonitrile backbone. Its structural complexity makes it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS number 1825676-80-9 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers and manufacturers frequently search for 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile suppliers due to its growing demand in drug discovery pipelines. Its difluoro and hydroxycyclohexyl groups contribute to its metabolic stability and binding affinity, making it a preferred choice for medicinal chemistry applications.

One of the most searched questions related to this compound is: "What are the applications of 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile in drug development?" The answer lies in its role as a key intermediate for synthesizing potential therapeutics targeting inflammatory diseases, neurological disorders, and metabolic syndromes. Its morpholine-3-carbonitrile core is particularly advantageous for enhancing solubility and bioavailability, addressing a common challenge in modern drug design.

Another trending topic in chemical research is the synthetic routes for 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile. Optimizing its production involves multi-step organic transformations, including fluorination, cyclohexylation, and cyanation reactions. Recent advancements in green chemistry have prompted researchers to explore eco-friendly catalysts and solvents for its synthesis, aligning with global sustainability goals.

The physicochemical properties of CAS 1825676-80-9 are crucial for formulation scientists. Its moderate lipophilicity (logP) and hydrogen bonding capacity make it suitable for various delivery systems. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency across batches—a top priority for quality control in pharmaceutical manufacturing.

Market intelligence reveals growing interest in custom synthesis of 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile, with contract research organizations (CROs) offering specialized scale-up services. The compound's patent landscape shows increasing activity, particularly in combinatorial chemistry libraries for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery approaches.

From a regulatory perspective, proper handling and storage of 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile require standard laboratory safety protocols. While not classified as hazardous under current guidelines, appropriate personal protective equipment (PPE) is recommended during handling. Material Safety Data Sheets (MSDS) for CAS 1825676-80-9 provide detailed safety information that complies with global chemical regulations.

The future outlook for this compound appears promising, with research publications citing its derivatives in novel therapeutic areas. Its structural versatility allows for diverse modifications, enabling medicinal chemists to fine-tune pharmacological profiles. As the demand for targeted therapies grows, intermediates like 4-[2,2-Difluoro-2-(1-hydroxycyclohexyl)acetyl]morpholine-3-carbonitrile will continue playing pivotal roles in innovative drug development programs worldwide.